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Compound of Interest

Compound Name: Flumioxazin

Cat. No.: B1672886 Get Quote

The proper disposal of Flumioxazin is critical for ensuring laboratory safety and environmental

protection. Due to its high toxicity to aquatic life, all waste containing Flumioxazin must be

managed in strict accordance with federal, state, and local regulations.[1][2][3] Improper

disposal is a violation of Federal Law.[4][5] This guide provides detailed procedures for

researchers and laboratory personnel on how to handle and dispose of Flumioxazin waste

safely.

Core Principles for Flumioxazin Waste Management
Prevent Environmental Release: The primary goal is to prevent Flumioxazin from entering

sewer systems or waterways due to its toxicity to aquatic organisms. All disposal actions

should be geared towards containment.

Regulatory Compliance: Under the Resource Conservation and Recovery Act (RCRA), it is

the responsibility of the product user to determine, at the time of disposal, whether the

material should be classified as hazardous waste.

Use of Approved Facilities: All Flumioxazin waste, including excess product, rinsate, and

contaminated materials, must be disposed of at an approved waste disposal facility.

Aquatic Toxicity Data
To underscore the importance of proper disposal, the following table summarizes the aquatic

toxicity of Flumioxazin. The high toxicity, especially to invertebrates and plants, necessitates

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672886?utm_src=pdf-interest
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.chemicalbook.com/msds/flumioxazin.pdf
https://www.adama.com/israel-agan/sites/adama_israel_agan/files/product-documents/2021-11/Strike%2050WP.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/FlumiR_SC_MSDS.pdf
https://assets.greenbook.net/18-40-26-28-05-2019-Ms_384_RedEagle_Flumioxazin_51__WDG.pdf
https://assets.greenbook.net/21-09-39-04-03-2025-Flumioxazin_44_SC_-_sds.pdf
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/product/b1672886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stringent environmental controls.

Organism Test Result Toxicity Level

Rainbow Trout 96-hour LC50 2.3 mg/L Slightly to Moderately

Bluegill Sunfish 96-hour LC50 > 21 mg/L Slightly to Moderately

Sheepshead Minnow 96-hour LC50 > 4.7 mg/L Moderately

Daphnia magna 48-hour EC50 > 5.5 mg/L Moderately

Mysid Shrimp 96-hour LC50 0.23 mg/L Moderately to Highly

Eastern Oyster 96-hour EC50 2.8 mg/L Moderately to Highly

Data sourced from multiple safety data sheets.

Procedural Steps for Disposal
Step 1: Waste Collection and Storage

Segregate Waste: Keep Flumioxazin waste separate from other chemical waste streams to

avoid cross-contamination and ensure proper disposal routing.

Use Suitable Containers: Collect excess or unused Flumioxazin and any contaminated

materials (e.g., personal protective equipment, absorbent pads) in suitable, closed, and

clearly labeled containers for disposal.

Store Securely: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials. The storage area should be locked or otherwise secured to prevent

unauthorized access.

Step 2: Decontamination of Empty Containers
Empty containers must be decontaminated before final disposal. The standard procedure is a

triple rinse, which should be performed promptly after emptying the container.

Triple Rinse Protocol:
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Initial Emptying: Empty the remaining contents into the appropriate waste container and

allow it to drain for 10 seconds after the flow begins to drip.

First Rinse: Fill the container approximately one-quarter (¼) full with a suitable solvent (water

can be used for water-dispersible formulations; check SDS for specific recommendations)

and recap it securely.

Agitation: Shake the container for at least 10 seconds to ensure the solvent contacts all

interior surfaces.

Rinsate Collection: Pour the rinsate into a designated waste collection container for later

disposal. Allow the container to drain for another 10 seconds.

Repeat: Repeat this rinsing procedure two more times.

Step 3: Final Disposal of Waste and Containers
Waste Product and Rinsate: The collected Flumioxazin waste and rinsate must be disposed

of through an approved hazardous waste disposal facility. Do not discharge to sewer

systems.

Decontaminated Containers: Once triple-rinsed, containers can be offered for recycling or

reconditioning. If recycling is not available, puncture the container to render it unusable for

other purposes and dispose of it in a sanitary landfill, as permitted by state and local

authorities.

Step 4: Spill Management and Disposal
In the event of a spill, immediate and safe cleanup is required to prevent environmental

contamination.

Ensure Safety: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, protective clothing, and eye protection. If dust is present, use respiratory

protection.

Containment: Prevent the spill from spreading and keep it from entering drains or waterways.

Cleanup:
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For solid spills, carefully sweep or vacuum the material to avoid creating dust.

Place the collected material into a suitable, closed container for disposal.

Decontamination: Clean the spill area with a damp cloth or absorbent material. All cleaning

materials must be placed in the waste container for disposal. Minimize the use of water to

prevent runoff.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Flumioxazin waste in a laboratory setting.
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Caption: Decision workflow for safe Flumioxazin waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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